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Compound of Interest

Compound Name: HKPerox-1

Cat. No.: B8136419

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrogen peroxide (H2032) is a key reactive oxygen species (ROS) that acts as a second
messenger in a multitude of cellular signaling pathways, regulating processes from cell
proliferation and differentiation to apoptosis.[1][2][3] Its precise detection and quantification in
living cells are crucial for understanding its physiological and pathological roles. HKPerox-1 is
a highly sensitive and selective fluorescent probe designed for the detection of H20:2 in live
cells.[4][5] This probe offers a robust tool for researchers investigating oxidative stress and
redox signaling.

This document provides a detailed protocol for optimizing the concentration of HKPerox-1 for
confocal microscopy, ensuring a high signal-to-noise ratio while minimizing potential cytotoxicity
and artifacts.

Probe Specifications:
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Property Value

Probe Name HKPerox-1

Target Analyte Hydrogen Peroxide (H2032)
Excitation Wavelength (Max) 520 nm

Emission Wavelength (Max) 543 nm

Recommended Solvent Dimethylformamide (DMF)

Hydrogen Peroxide (H20:2) Signaling Pathway

Hydrogen peroxide is generated from various intracellular sources, including mitochondrial
respiration and NADPH oxidases (NOX). It acts as a signaling molecule primarily by oxidizing
specific cysteine residues on target proteins, such as protein tyrosine phosphatases (PTPS)
and transcription factors. This reversible oxidation can modulate kinase signaling cascades and

gene expression, influencing a wide range of cellular functions.
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Oxidation (Modulation)
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Start: Seed Cells

Prepare HKPerox-1
Concentration Gradient
(e.g., 1-10 uM)

l A

Load Cells with Probe
(30 min incubation)

:

Wash Cells (2-3 times)

:

Acquire Images
(Use Consistent Settings)

:

Analyze Images:
1. Quantify Mean Fluorescence Intensity
2. Assess Signal-to-Noise Ratio (SNR)
3. Check for Cytotoxicity

Optimal Concentration?

End: Use Optimal Adjust Concentration
Concentration for Experiments or Incubation Time

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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